2-[4-[[(2S,3R)-3-ethyloxolane-2-carbonyl]amino]naphthalen-1-yl]oxyacetic acid

• IUPAC Name: 2-[4-[[(2S,3R)-3-ethyloxolane-2-carbonyl]amino]naphthalen-1-yl]oxyacetic acid
• InChI: InChI=1S/C19H21NO5/c1-2-12-9-10-24-18(12)19(23)20-15-7-8-16(25-11-17(21)22)14-6-4-3-5-13(14)15/h3-8,12,18H,2,9-11H2,1H3,(H,20,23)(H,21,22)/t12-,18+/m1/s1
• InChI Key: TVGYKFVLVOHKTJ-XIKOKIGWSA-N
• Canonical SMILES: CCC1CCOC1C(=O)NC2=CC=C(C3=CC=CC=C32)OCC(=O)O
• Isomeric SMILES: CC[C@@H]1CCO[C@@H]1C(=O)NC2=CC=C(C3=CC=CC=C32)OCC(=O)O
• Molecular Formula: C19H21NO5
• Molecular Weight: 343.4 g/mol

Description

2-[4-[[(2S,3R)-3-ethyloxolane-2-carbonyl]amino]naphthalen-1-yl]oxyacetic acid, also known as ONO-8713, is a novel chemical compound that has gained attention in the scientific community for its potential therapeutic applications.

Mechanism of Action

2-[4-[[(2S,3R)-3-ethyloxolane-2-carbonyl]amino]naphthalen-1-yl]oxyacetic acid works by inhibiting the activity of an enzyme called phosphodiesterase 4 (PDE4). PDE4 is involved in the breakdown of cyclic adenosine monophosphate (cAMP), which is an important signaling molecule in the body. By inhibiting PDE4, this compound increases the levels of cAMP in cells, which leads to a decrease in inflammation and other physiological effects.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been found to decrease the production of inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6). It has also been shown to decrease the infiltration of inflammatory cells into tissues. In addition, this compound has been found to have anti-tumor effects, as it inhibits the growth of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

2-[4-[[(2S,3R)-3-ethyloxolane-2-carbonyl]amino]naphthalen-1-yl]oxyacetic acid has several advantages for lab experiments. It is stable under normal laboratory conditions and can be easily synthesized using standard organic chemistry techniques. However, this compound has some limitations for lab experiments. It is relatively insoluble in water, which can make it difficult to work with in aqueous solutions. In addition, this compound has not been extensively studied in vivo, which limits its potential applications.

Future Directions

There are several potential future directions for research on 2-[4-[[(2S,3R)-3-ethyloxolane-2-carbonyl]amino]naphthalen-1-yl]oxyacetic acid. One area of interest is the development of more soluble analogs of this compound that can be used in aqueous solutions. Another area of interest is the study of the in vivo effects of this compound, including its potential use as a therapeutic agent in animal models of disease. Finally, further studies are needed to determine the long-term safety and efficacy of this compound in humans.

Synthesis Methods

2-[4-[[(2S,3R)-3-ethyloxolane-2-carbonyl]amino]naphthalen-1-yl]oxyacetic acid is a synthetic compound that is derived from the naphthalene ring system. The synthesis method involves the reaction of 2-naphthol with ethylene oxide to form 2-(2-hydroxyethoxy)naphthalene. This intermediate is then reacted with (S)-3-amino-2-hydroxypropanoic acid to form the final product, this compound.

Scientific Research Applications

2-[4-[[(2S,3R)-3-ethyloxolane-2-carbonyl]amino]naphthalen-1-yl]oxyacetic acid has been found to have potential therapeutic applications in the treatment of various diseases. It has been shown to have anti-inflammatory properties and has been studied for its potential use in the treatment of inflammatory bowel disease, rheumatoid arthritis, and other autoimmune disorders. This compound has also been studied for its potential use in the treatment of cancer, as it has been found to inhibit the growth of cancer cells in vitro.